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Compound of Interest

Compound Name: 2,6-Diaminopurine arabinoside

Cat. No.: B148247 Get Quote

Essential Safety and Handling Guide: 2,6-
Diaminopurine Arabinoside
This guide provides essential, immediate safety and logistical information for the handling and

disposal of 2,6-Diaminopurine arabinoside. The following procedural guidance is designed

for researchers, scientists, and drug development professionals to ensure personal safety and

minimize environmental contamination.

Hazard Identification and Classification
2,6-Diaminopurine arabinoside is classified as Acutely Toxic (Category 3) if swallowed.[1][2]

Due to its nature as a nucleoside analog, it should be handled as a potent compound with

potential cytotoxic properties. All waste containing this compound must be managed as

hazardous chemical waste.
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Property Value Source

CAS Number 34079-68-0 [1][2]

Molecular Formula C₁₀H₁₄N₆O₄ [1]

Molecular Weight 282.26 g/mol [1][2]

Form Solid / Powder [2]

Hazard Statement H301: Toxic if swallowed [1][2]

Signal Word Danger [1][2]

Storage Temperature 2-8°C [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to prevent exposure via inhalation, dermal contact, or

ingestion. Double-gloving and respiratory protection are mandatory when handling the

powdered form.
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PPE Component Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves (compliant with ASTM

D6978).[2]

Provides a robust barrier

against chemical permeation.

The outer glove should be

removed immediately after the

handling procedure or if

contamination occurs.

Body Protection

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric.

Protects skin and personal

clothing from contamination.

The back-closing design

prevents accidental frontal

exposure.[2]

Eye/Face Protection

ANSI Z87.1-compliant safety

goggles. A full-face shield must

be worn over goggles.[3]

Protects eyes and face from

splashes and aerosolized

particles. Safety glasses with

side shields alone are

insufficient.

Respiratory Protection

A NIOSH-approved N95 or

higher-level particulate

respirator.[2][3]

Prevents the inhalation of

hazardous powder or aerosols.

A fit test is mandatory for all

tight-fitting respirators before

use.[3]

Foot Protection

Disposable, slip-resistant shoe

covers worn over closed-toe

shoes.

Prevents the tracking of

contaminants outside of the

designated handling area.[2]

Safe Handling Protocol: Step-by-Step Guidance
Handling of 2,6-Diaminopurine arabinoside powder must be performed within a certified

chemical fume hood, biological safety cabinet, or a glove box to contain any airborne particles.

Step 1: Preparation and Area Setup

Designate a specific area for handling the compound.
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Cover the work surface with a disposable, plastic-backed absorbent pad. This will contain

any minor spills and simplify cleanup.

Assemble all necessary equipment (e.g., weigh boats, spatulas, solvent, vortexer, waste

containers) and place them on the covered work surface before handling begins.

Ensure an approved hazardous waste container is readily accessible within the containment

area.

Step 2: Weighing the Compound (Solid Form)

Don all required PPE as specified in the table above.

Carefully open the container with the 2,6-Diaminopurine arabinoside powder inside the

chemical fume hood or other containment device.

Use a dedicated spatula to carefully transfer the desired amount of powder to a weigh boat.

Avoid any actions that could generate dust, such as tapping or scraping vigorously.

Once weighing is complete, securely close the primary container.

Wipe the exterior of the primary container with a disposable wipe dampened with 70%

ethanol and dispose of the wipe in the hazardous waste container.

Step 3: Preparing a Solution

To dissolve the powder, add the solvent to the vessel containing the weighed compound.

Direct the stream of solvent down the inner wall of the vessel to minimize aerosol generation.

[2]

Gently swirl the vessel to dissolve the compound. Do not shake or sonicate, as these actions

can create aerosols.[2]

Once dissolved, the solution can be used for your experiment.

Step 4: Post-Handling Decontamination and Doffing PPE
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Wipe down all surfaces and equipment within the fume hood with an appropriate cleaning

agent, followed by 70% ethanol. Dispose of all cleaning materials as hazardous waste.

Remove PPE in the following order to prevent re-contamination:

Remove outer gloves and dispose of them as hazardous waste.

Remove the face shield and gown.

Remove inner gloves and dispose of them.

Remove respirator.

Wash hands thoroughly with soap and water immediately after removing all PPE.

Operational and Disposal Plan
Proper segregation and disposal of waste are crucial to prevent environmental contamination

and ensure regulatory compliance.

Waste Segregation and Collection

Solid Waste: Collect all contaminated solid materials, including gloves, disposable gowns,

shoe covers, weigh boats, and absorbent pads, in a dedicated, clearly labeled hazardous

waste container.[1] This container should be lined with a heavy-duty plastic bag.

Liquid Waste: Collect all solutions containing 2,6-Diaminopurine arabinoside in a separate,

leak-proof, and compatible liquid hazardous waste container. Do not mix with incompatible

waste streams.

Sharps Waste: Any needles or syringes used to transfer solutions must be disposed of in a

designated sharps container.

Container Management and Disposal

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("2,6-Diaminopurine arabinoside"), and the start date of

accumulation.
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Storage: Store sealed waste containers in a designated and secure Satellite Accumulation

Area within the laboratory until they are collected by Environmental Health and Safety (EHS)

personnel.

Empty Containers: The original chemical container is also considered hazardous waste. It

must be triple-rinsed with a suitable solvent. Collect all three rinses as liquid hazardous

waste. After rinsing, deface the original label and dispose of the container according to your

institution's guidelines.

Emergency Procedures
Spill: In the event of a spill, evacuate the immediate area. The spill should only be cleaned

by trained personnel wearing full PPE, including respiratory protection. Cover the spill with

absorbent pads, gently apply a deactivating solution if available (or 2% sodium hypochlorite),

and allow for a 30-minute contact time before collecting all materials for hazardous waste

disposal.[2]

Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.

Inhalation: Move the person to fresh air.

Ingestion: Rinse mouth with water. Seek immediate medical attention for all exposure

incidents.

Workflow for Safe Handling of 2,6-Diaminopurine
Arabinoside
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal
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Perform Experiment
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Caption: Workflow for the safe handling of potent compounds like 2,6-Diaminopurine
arabinoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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